Methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H10N2O2/c1-7-9(10(13)14-2)12-6-4-3-5-8(12)11-7/h3-6H,1-2H3
• InChI Key: LRDHMQIRNWVJTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)OC
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• CAS No.: 943112-78-5

Description

Methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.202. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate is a key compound in the synthesis of various heterocyclic compounds. Research has explored its use in creating a range of carboxylic acids with potential biological activities. For instance, Abignente et al. (1982) synthesized a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids through specific chemical reactions, evaluating their biological activities (Abignente et al., 1982). Additionally, Mohan et al. (2013) reported aqueous syntheses of methylimidazo[1,2-a]pyridines, highlighting the versatility of this compound in various chemical environments (Mohan et al., 2013).

Biological and Pharmacological Activities

The compound has been extensively studied for its potential biological and pharmacological activities. For instance, research on derivatives of this compound has shown promising results in anti-inflammatory, analgesic, and antipyretic activities, as well as in evaluating their ulcerogenic actions (Abignente et al., 1984). In a related study, Chiacchio et al. (1998) synthesized derivatives of 2-phenylimidazo[1,2-a]pyridine-3-carboxylic esters, which were pharmacologically tested for similar activities (Di Chiacchio et al., 1998).

Cytotoxic and Anticancer Activities

Vilchis-Reyes et al. (2010) explored the cytotoxic activity of 2-methylimidazo[1,2-a]pyridine- and quinoline-substituted 2-aminopyrimidine derivatives, offering insights into potential anticancer applications (Vilchis-Reyes et al., 2010).

Novel Synthesis Methods

Researchers have also developed new methods for synthesizing related compounds. Shaabani et al. (2006) reported an efficient one-pot synthesis method for 3-aminoimidazo[1,2-a]pyridines, demonstrating the compound's role in facilitating novel synthesis approaches (Shaabani et al., 2006).

Structural and Magnetic Properties

Yong et al. (2015) conducted a study focusing on the structural and magnetic properties of novel triarylmethyl carbocation radical salts derived from imidazo[1,2-a]pyridine, indicating the compound's relevance in materials science and physical chemistry (Yong et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and carries the signal word "Warning". Hazard statements associated with it include H302, H315, H319, and H335. Precautionary statements include P261, P305+P351+P338.

Future Directions

Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity. They have been characterized with regard to a broad spectrum of biological effects: antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative activity. They are also used in the role of light-sensitive dyes, optical media for data storage, pesticides, and fungicides. Therefore, the future directions of “Methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate” could involve further exploration of these properties and potential applications.

Mechanism of Action

Target of Action

Methyl 2-methylimidazo[1,2-a]pyridine-3-carboxylate is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity . .

Mode of Action

It is known that 2-methylimidazo[1,2-a]pyridine, a related compound, interacts with bromine and iodine, leading to the formation of 3-halo-2-methyl-1h-imidazo[1,2-a]pyridinium trihalides .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been characterized with regard to a broad spectrum of biological effects, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Related compounds have been shown to possess a broad range of biological activity, including antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative activity .

Action Environment

It is known that the compound should be stored in a sealed, dry environment at 2-8°c .